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Compound of Interest

Compound Name: Heptafluoroisopropyl iodide

Cat. No.: B147126

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptafluoroisopropyl iodide ((CF3)2CFl) is a pivotal reagent in modern agrochemical
research and development. Its primary utility lies in the introduction of the heptafluoroisopropy!l
moiety into organic molecules. This functional group is a "privileged" chemotype in
contemporary agrochemistry, known to enhance the biological efficacy, metabolic stability, and
lipophilicity of active ingredients.[1] The incorporation of this bulky, electron-withdrawing group
can significantly influence the binding affinity of a molecule to its target site, often leading to
potent insecticidal or fungicidal activity. These application notes provide a comprehensive
overview of the use of heptafluoroisopropyl iodide in the synthesis of novel agrochemicals,
detailed experimental protocols, and data on their biological activity.

Physicochemical Properties of Heptafluoroisopropyl
lodide

A thorough understanding of the physical and chemical properties of heptafluoroisopropyl
iodide is essential for its safe and effective use in synthesis.
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Property Value Reference
CAS Number 677-69-0 [1][2][3]
Molecular Formula CsFl [11[2][3]
Molecular Weight 295.93 g/mol [11[3]
Appearance Colorl.ess' to light yellow/red 1]

clear liquid
Boiling Point 40 °C (lit.) [2][3]
Melting Point -58 °C [2][3]
Density 2.08 g/mL at 25 °C (lit.) [2][3]
Refractive Index n20/D 1.329 (lit.) [2][3]

N Insoluble in water; Soluble in
Solubility , [2][4]
many organic solvents.

Storage Conditions 2-8°C, protect from light. [3]

Key Applications in Agrochemical Synthesis

Heptafluoroisopropyl iodide is a key building block for a range of modern insecticides, most
notably those in the diamide and benzoylphenylurea classes.

Synthesis of Diamide Insecticides (e.g., Broflanilide)

Broflanilide is a meta-diamide insecticide that exhibits high efficacy against a variety of pests.
Its synthesis involves the introduction of the heptafluoroisopropyl group onto an aniline
derivative, which is a crucial intermediate.

Experimental Workflow for the Synthesis of a Key Broflanilide Intermediate
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Workflow for the synthesis of a key broflanilide precursor.

Synthesis of Benzoylphenylurea Insecticides

Benzoylphenylureas are a class of insect growth regulators that act by inhibiting chitin
synthesis. The introduction of a heptafluoroisopropyl group can enhance their insecticidal
potency.

General Synthetic Scheme for Heptafluoroisopropyl-Containing Benzoylphenylureas
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General synthesis of heptafluoroisopropyl benzoylphenylureas.

Experimental Protocols

Protocol 1: Synthesis of 4-(Heptafluoroisopropyl)-2-
methylaniline

This protocol describes the synthesis of a key intermediate used in the preparation of various
agrochemicals.

Materials:

2-Methylaniline

» Heptafluoroisopropyl iodide (or 2-bromoheptafluoropropane as a more stable alternative)
e Sodium dithionite (Na2S204)

e Sodium bisulfate (NaHSOa4)

» Acetonitrile

o Ethyl acetate

e Brine

o Anhydrous magnesium sulfate (MgSOa)

Autoclave or sealed reaction vessel

Procedure:

e To an autoclave, add 2-methylaniline (e.g., 240 mmol), acetonitrile (e.g., 64 mL), NaHSOa4
(e.g., 24.4 mmol), and sodium dithionite (e.g., 277 mmol).

¢ Seal the autoclave and heat the mixture to 67°C.
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e Slowly add heptafluoroisopropyl iodide or bromide (e.g., 347 mmol) over 3 hours,
maintaining the temperature at 67°C.

¢ Stir the reaction mixture at 67°C for 15 hours.

» After cooling, dilute the reaction mixture with water (e.g., 250 mL) and basify with solid
NaHCOs.

o Separate the phases and extract the aqueous phase with ethyl acetate (2 x 100 mL).
o Combine the organic phases, wash with brine (100 mL), and dry over anhydrous MgSOa.
 Filter and concentrate the solution under reduced pressure to obtain the crude product.

 Purify the crude product by column chromatography on silica gel to yield 4-
(heptafluoroisopropyl)-2-methylaniline.

Characterization Data for 4-(Heptafluoroisopropyl)-2-methylaniline:
e Molecular Formula: CioHsF7N

e Molecular Weight: 275.17 g/mol

e Boiling Point: ~200 °C

e Density: ~1.401 g/cm3

e 1H NMR: (CDCls, ppm):  6.8-7.2 (m, 3H, Ar-H), 3.7 (s, 2H, NH2), 2.2 (s, 3H, CH3).
(Predicted, actual spectra should be obtained for confirmation).

Protocol 2: Larvicidal Bioassay against Diamondback
Moth (Plutella xylostella)

This protocol details a standard leaf-dip bioassay to evaluate the insecticidal activity of
compounds synthesized using heptafluoroisopropyl iodide.

Materials:
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Synthesized test compound

Acetone (for stock solution)

Triton X-100 or similar surfactant

Distilled water

Cabbage leaves

Second or third instar larvae of Plutella xylostella

Petri dishes

Filter paper

Procedure:

Prepare a stock solution of the test compound in acetone (e.g., 1000 ppm).

Prepare serial dilutions of the stock solution with distilled water containing a surfactant (e.g.,
0.1% Triton X-100) to obtain the desired test concentrations.

Dip cabbage leaf discs (approximately 5 cm diameter) into each test solution for 10 seconds
with gentle agitation.

Allow the treated leaf discs to air-dry on a paper towel.

Place one treated leaf disc in each Petri dish lined with a moist filter paper.

Introduce a known number of larvae (e.g., 10-15) into each Petri dish.

Seal the Petri dishes and incubate at 25 + 1°C with a 16:8 hour (light:dark) photoperiod.

Assess larval mortality after 48 and 72 hours. Larvae are considered dead if they are unable
to move when prodded with a fine brush.

Calculate the corrected mortality using Abbott's formula if control mortality is between 5%
and 20%.
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o Determine the LCso value by probit analysis of the mortality data.[5]

Biological Activity and Mode of Action

The incorporation of the heptafluoroisopropyl group has led to the development of highly potent

insecticides.
Compound Class Target Pest LCso (mgl/L) Reference
Benzoylphenylurea Pseudaletia separata Similar to
(Compound lli) (Armyworm) Diflubenzuron
Diamide (Broflanilide) Lepidopteran pests High activity

Flubendiamide ]
Mythimna separata
Analogue (Compound 0.0512

Arm orm
gh) (Armyworm)

Signaling Pathways and Modes of Action

1. Inhibition of Chitin Synthesis (Benzoylphenylureas)

Benzoylphenylurea insecticides interfere with the synthesis of chitin, a crucial component of the
insect exoskeleton. This disruption of the molting process is lethal to insect larvae.
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Mode of action of benzoylphenylurea insecticides.

2. Modulation of GABA-gated Chloride Channels (Diamides like Broflanilide)

Broflanilide and related meta-diamide insecticides act as non-competitive antagonists of the y-
aminobutyric acid (GABA) receptor, an important inhibitory neurotransmitter receptor in insects.
Binding of the insecticide to the receptor blocks the influx of chloride ions, leading to
hyperexcitation of the central nervous system, convulsions, paralysis, and death.
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Mechanism of action of broflanilide on the GABA receptor.

Conclusion

Heptafluoroisopropyl iodide is an indispensable tool in the development of modern, high-
efficacy agrochemicals. Its ability to impart favorable physicochemical and biological properties
to molecules has led to the discovery of novel insecticides with unique modes of action. The
protocols and data presented herein provide a foundational resource for researchers engaged
in the synthesis and evaluation of next-generation crop protection agents. Careful adherence to
synthetic procedures and bioassay protocols is crucial for obtaining reliable and reproducible
results in the pursuit of innovative and effective agrochemical solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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